Cas no 2228411-56-9 (1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228411-56-9
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 6493981
• PubChem ID: 165781182
• Update Time: 2025-05-20

1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1923498
• 2228411-56-9

• Inchi： 1S/C11H8BrNO2/c12-9-3-1-2-8(10(9)15)11(6-13)4-7(14)5-11/h1-3,15H,4-5H2
• InChI Key： VITWBQXQQBEFLT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 264.97384g/mol
• Monoisotopic Mass: 264.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile

1-(3-Bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228411-56-9): A Comprehensive Overview

1-(3-Bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228411-56-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmaceutical applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile.

Chemical Structure and Properties

1-(3-Bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile is a cyclic compound with a cyclobutane core and a substituted phenyl group. The presence of a bromine atom and a hydroxyl group on the phenyl ring, along with the cyano group on the cyclobutane ring, imparts unique chemical properties to this molecule. The bromine atom provides electrophilic reactivity, while the hydroxyl group introduces nucleophilic characteristics. The cyano group, known for its strong electron-withdrawing effect, contributes to the overall stability and reactivity of the compound.

The molecular formula of 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile is C₁₀H₇BrNO₃, with a molecular weight of approximately 257.06 g/mol. The compound is typically synthesized through multistep reactions involving the condensation of appropriate precursors under controlled conditions. Its physical properties include a melting point of around 150°C and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile has been explored using various synthetic routes. One common method involves the reaction of 3-bromo-2-hydroxybenzaldehyde with malononitrile in the presence of a suitable catalyst, followed by cyclization to form the cyclobutane ring. Another approach involves the reaction of 3-bromo-2-hydroxybenzoyl chloride with malononitrile in an acidic medium.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. Additionally, the use of recyclable catalysts and solvent-free conditions has been explored to enhance the sustainability of the synthesis process.

Biological Activities and Applications

1-(3-Bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile has been investigated for its potential biological activities, particularly in the areas of anticancer and antimicrobial research. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

The mechanism of action for the anticancer activity of 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile involves multiple pathways. It has been reported to induce apoptosis through mitochondrial dysfunction and DNA damage. Additionally, the compound has been found to inhibit key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

In addition to its anticancer properties, 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile has also shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a potential candidate for developing new antibiotics to combat multidrug-resistant pathogens.

Clinical Trials and Future Prospects

The promising biological activities of 1-(3-bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile have led to increased interest in its clinical development. Several preclinical studies have demonstrated its safety and efficacy in animal models, paving the way for further clinical trials.

Ongoing clinical trials are focused on evaluating the safety, pharmacokinetics, and therapeutic potential of this compound in human subjects. Early results from phase I trials have shown favorable outcomes, with no significant adverse effects observed at therapeutic doses. These findings have generated optimism about its potential as a novel therapeutic agent for various diseases.

Conclusion

1-(3-Bromo-2-hydroxyphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228411-56-9) is a versatile compound with unique chemical properties and promising biological activities. Its potential applications in anticancer and antimicrobial therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug development efforts.